2-Methyl-5-oxo-1-imidazolidineacetamide

• Molecular Formula: C6H11N3O2
• Molecular Weight: 157.17 g/mol
• IUPAC Name: 2-(2-methyl-5-oxoimidazolidin-1-yl)acetamide
• InChI: InChI=1S/C6H11N3O2/c1-4-8-2-6(11)9(4)3-5(7)10/h4,8H,2-3H2,1H3,(H2,7,10)
• InChI Key: SPUAEBCEASRMKK-UHFFFAOYSA-N
• Canonical SMILES: CC1NCC(=O)N1CC(=O)N

Description

2-Methyl-5-oxo-1-imidazolidineacetamide is a useful research compound. Its molecular formula is C6H11N3O2 and its molecular weight is 157.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of glycylglycinamide (0.5 g) and acetaldehyde (0.4 ml) in methanol (5 ml) was stirred at room temperature for 8 hours. Evaporation of the solvent gave a residue which was chromatographed on a silica gel column (eluant dichloromethane/methanol 75:25). The selected fractions were collected, evaporated to give the title compound (Rf=0.3, dichloromethane/methanol 7:3, silica gel plates). Mass spectrum (E.I., 70 eV, 1.5 mA), m/z=142 (M+ -CH3), 99.